Cas no 4241-27-4 (6-methyl-2-oxo-1H-pyridine-3-carbonitrile)

• Product Name: 6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• CAS No: 4241-27-4
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD00084984
• CID: 44864
• PubChem ID: 77919
• Update Time: 2025-06-20

6-methyl-2-oxo-1H-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 3-Cyano-6-methyl-2-pyridone
• 2-Chloro-6-methyl-3-pyridinecarbonitrile
• 2-hydroxy-6-methylnicotinonitrile
• 3-Cyano-6-methyl-2(1H)-pyridinone
• 6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• 3-Cyano-6-methyl-2-pyridinol
• 5-Cyano-6-hydroxy-2-picoline
• 3-Cyano-2-hydroxy-6-methylpyridine
• 2-Hydroxy-6-methyl-nicotinonitrile
• 2-hydroxy-6-methylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-
• 1,2-Dihydro-6-methyl-2-oxonicotinonitrile
• 6-methyl-2-oxohydropyridine-3-carbonitrile
• 3-Cyano-6-methyl-2(1)-pyridone
• NSC15124
• PubChem9228
• HMS1693D08
• SY003427
• FT-0615547
• 6-Methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile #
• MFCD00084984
• 2-keto-6-methyl-1H-pyridine-3-carbonitrile
• Z169914018
• PB32084
• AS-5402
• 3-cyano-6-methylpyridin-2(1h)-one
• EN300-24211
• AC-6356
• 2-hydroxy-3-cyano-6-methylpyridine
• CHEMBL1275951
• Nicotinonitrile, 1,2-dihydro-6-methyl-2-oxo-
• NSC-15124
• SCHEMBL1145328
• TD8121
• AE-842/30162007
• 6-Methyl-3-cyanopyridin-2ol
• NSC 15124
• DTXSID4063375
• C2210
• 3-Cyano-6-methyl-2(1H)pyridinone
• CS-M1410
• 3-Pyridinecarbonitrile,2-dihydro-6-methyl-2-oxo-
• 6-Methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• A6928
• NS00031174
• MFCD00006013
• AKOS000417364
• EINECS 224-202-5
• 3-Cyano-6-methyl-2(1H)-pyridinone, 97%
• 1,2-Dihydro-6-methyl-2-oxo-3-pyridinecarbonitrile
• Q-101978
• 4241-27-4
• AKOS000164247
• Nicotinonitrile,2-dihydro-6-methyl-2-oxo-
• FG-0431
• AM20051174
• 6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile;2-Hydroxy-6-methylnicotinonitrile
• ALBB-026305
• STK363118
• STL365543

• MDL： MFCD00084984
• Inchi： 1S/C7H6N2O/c1-5-2-3-6(4-8)7(10)9-5/h2-3H,1H3,(H,9,10)
• InChI Key： FIMGYEKEYXUTGD-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC=C(C)N1
• BRN： 120412

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Experimental Properties

• Color/Form: White powder
• Density: 1.2296 (rough estimate)
• Melting Point: 295°C(lit.)
• Boiling Point: 341.4℃ at 760 mmHg
• Flash Point: 160.3℃
• Refractive Index: 1.5880 (estimate)
• Water Partition Coefficient: 2.38 g/L (20 ºC)
• PSA: 56.65000
• LogP: 0.55498
• Solubility: Uncertain

6-methyl-2-oxo-1H-pyridine-3-carbonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S36/37/39-S26-S22-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38